4-(2-fluorophenyl)-3-((1-(tetrahydrofuran-3-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-fluorophenyl)-3-[[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C19H23FN4O3/c20-15-3-1-2-4-16(15)24-17(21-22-19(24)26)11-13-5-8-23(9-6-13)18(25)14-7-10-27-12-14/h1-4,13-14H,5-12H2,(H,22,26)
• InChI Key: QCSOVVCRXKIBLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)C4CCOC4
• Molecular Formula: C19H23FN4O3
• Molecular Weight: 374.4 g/mol
• CAS No.: 2034435-00-0

Description

4-(2-fluorophenyl)-3-((1-(tetrahydrofuran-3-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H23FN4O3 and its molecular weight is 374.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Theoretical Analysis

• Research on similar 1,2,4-triazole derivatives, like 3-(4-fluoro-3-phenoxyphenyl)-1-(piperidin-1-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione, has been focused on their synthesis, crystal structure, and the analysis of intermolecular interactions. These studies provide insights into the molecular packing influenced by various interactions such as C-H…F, C-H…S, C-H…N, C-H…O, C-H … π, and π … π interactions (Shukla et al., 2017).

Biological Activities and Potential Applications

• Compounds structurally related to 1,2,4-triazole, including those with fluorophenyl and piperidinyl groups, have been investigated for their biological activities. For example, studies on 1,2,4-triazole derivatives have demonstrated significant 5-HT2 antagonist activity, indicating potential applications in neuropsychiatric disorders (Watanabe et al., 1992).

PET Imaging Applications

• Derivatives of 1,2,4-triazole, particularly those involving fluorophenyl groups, have been developed for PET (Positron Emission Tomography) imaging applications. These compounds have been used for imaging of fatty acid amide hydrolase in animal brains, showcasing their potential in neuroimaging and neuropharmacology studies (Kumata et al., 2015).

Synthesis and Structural Characterization

• Studies on structurally related 1,2,4-triazole compounds have also emphasized their synthesis and structural characterization. For example, research on isostructural derivatives with fluorophenyl components has contributed to understanding their molecular structure and potential applications in various fields (Kariuki et al., 2021).